molecular formula C8H11NO2 B048930 3,4-Dimethoxyaniline CAS No. 6315-89-5

3,4-Dimethoxyaniline

Cat. No. B048930
CAS RN: 6315-89-5
M. Wt: 153.18 g/mol
InChI Key: LGDHZCLREKIGKJ-UHFFFAOYSA-N
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Description

3,4-Dimethoxyaniline, also known as 3,4-DMA, is an organic compound belonging to the aniline group. It is a colorless liquid with a sweet odor and is highly soluble in water. It is used as a precursor in the synthesis of various compounds and drugs, and is also used in the production of dyes and other chemicals. 3,4-DMA is a useful compound in scientific research, as it has a wide range of applications and can be used to study various biological processes.

Scientific Research Applications

  • Improved Properties of Metallophthalocyanines : Substituting metallophthalocyanines with 3,4-(dimethoxyphenylthio) moieties enhances their solubility and redox properties and catalyzes molecular oxygen in aprotic media, indicating its use in electrochemical applications (Duygu Arıcan et al., 2013).

  • Synthesis of Pharmacological Intermediates : A novel Friedel-Crafts alkylation method using 3,4-Dimethoxyaniline enables the preparation of various 4-substituted 3,5-dimethoxyanilines with high regioselectivity. This method is useful for creating potential pharmacological intermediates (J. Augustine et al., 2008).

  • N-Protecting Group in Thiazetidine Dioxides : The 3,4-dimethoxybenzyl group serves as a new N-protecting group for 1,2-thiazetidine 1,1-dioxides, easily eliminable by specific reagents, showing its utility in organic synthesis (Evelyne Grunder-Klotz & J. Ehrhardt, 1991).

  • Electrochemical Applications : Electrochemical polymerization of 2,5-dimethoxyaniline on electrodes enhances the oxidation of glutamic acids, enabling the detection of L- and D-glutamic acids. This suggests its application in low-cost, easy-to-fabricate sensors (Xin Zeng et al., 2019).

  • Wastewater Treatment : The biochar-titanium dioxide composite, incorporating this compound, effectively removes contaminants from wastewater, indicating its potential in environmental applications (A. M. Abodif et al., 2020).

  • Green Chemistry Synthesis : Nanostructured poly(2,5-dimethoxyaniline) powder, with high electrical conductivity and charge storage capacity, can be synthesized using mild oxidizing systems. This offers potential applications in green chemistry (Sujit Jain et al., 2010).

  • Chemical Antioxidant Activity : New isatin derivatives, including those with this compound, show good chemical antioxidant activity, suggesting potential pharmaceutical applications (A. Andreani et al., 2010).

Safety and Hazards

3,4-Dimethoxyaniline is considered hazardous. It can cause skin irritation and serious eye irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using personal protective equipment, and ensuring adequate ventilation .

Mechanism of Action

Target of Action

3,4-Dimethoxyaniline is a chemical compound with the molecular formula C8H11NO2 . It is primarily used as an intermediate in the pharmaceutical and dye industries . .

Biochemical Pathways

As an intermediate in the production of certain dyes and pharmaceuticals , it may be involved in various biochemical reactions during these processes.

Result of Action

As an intermediate in the production of certain pharmaceuticals and dyes , it may contribute to the overall effects of these products.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, presence of other chemicals, and more. For instance, it is recommended to store the compound in a dark place under an inert atmosphere at room temperature .

properties

IUPAC Name

3,4-dimethoxyaniline
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InChI

InChI=1S/C8H11NO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,9H2,1-2H3
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InChI Key

LGDHZCLREKIGKJ-UHFFFAOYSA-N
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Canonical SMILES

COC1=C(C=C(C=C1)N)OC
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Molecular Formula

C8H11NO2
Record name 3,4-DIMETHOXYANILINE
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DSSTOX Substance ID

DTXSID8064226
Record name 3,4-Dimethoxyaniline
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Molecular Weight

153.18 g/mol
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Physical Description

3,4-dimethoxyaniline is a brown powder. (NTP, 1992), Brown solid; [CAMEO] Brown crystalline solid; [Alfa Aesar MSDS]
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Solubility

1 to 10 mg/mL at 64 °F (NTP, 1992)
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CAS RN

6315-89-5
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Melting Point

189 to 190 °F (NTP, 1992)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

A: 3,4-Dimethoxyaniline possesses the molecular formula C8H11NO2 with a molecular weight of 153.18 g/mol. Spectroscopic data, including FT-IR and FT-Raman spectra, have been reported and analyzed to characterize its vibrational modes. []

A: Common synthetic routes involve using 3,4-dimethoxybenzene as a starting material. One method involves nitration with HNO3-H2SO4, leading to 3,4-dimethoxynitrobenzene, followed by reduction using Raney-Ni catalyst and hydrogen pressure to yield this compound. [, ] Alternatively, it can be synthesized from guaiacol by first converting it to 4-bromoveratrole. This is then reacted with aqueous ethylamine in the presence of a cuprous chloride catalyst, producing N-Ethyl-3,4-dimethoxyaniline. []

A: this compound serves as a versatile building block for various chemical syntheses. For instance, it acts as a precursor in synthesizing 3,4-Dimethoxyphenylisocyanate using bis(trichloromethyl) carbonate (BTC). This reaction offers advantages in safety, manipulation, and yield compared to phosgene-based methods. [] Furthermore, it's a key component in constructing quinazolinone skeletons. This involves reacting this compound with phenylisocyanate to form 1-(3,4-dimethoxyphenyl)-3-phenylurea, followed by a polyphosphoric acid-induced cyclization with carboxylic acids. []

A: Yes, research indicates its potential in developing water-based epoxy resin curing agents. A nonionic curing agent has been synthesized by reacting this compound with ethylene glycol diglycidyl ether, followed by sealing with triethylenetetramine. This process results in a curing agent with terminal amino groups, contributing to environmentally friendly water-based coatings. []

A: Studies show that this compound displays antioxidative properties. It demonstrates significant inhibitory effects against lipid peroxidation induced by various factors in liposomes, rat liver microsomes, and mitochondria. []

A: Research suggests its utility in creating "turn-on" fluorescent probes for specific metal ions. An anthracene-based chemosensor, anthracene-9-carboxylic acid (3,4-dimethoxyphenyl)-amide (A1), synthesized using this compound, selectively responds to Cu2+ and Zn2+ ions with enhanced fluorescence. []

A: this compound acts as a key starting material in synthesizing Cabozantinib (S)-malate, a known antineoplastic agent. [] It has also been used in the synthesis of novel 4-substituted coumarin derivatives, some of which showed potent antiproliferative activity against the MDA-MB-231 breast cancer cell line. [] Additionally, it has been used in the development of cationic lipids for siRNA delivery in breast cancer cell lines. []

A: Studies show that incorporating this compound-derived thiophene derivatives into poly(vinyl chloride) (PVC) films enhances their photostability. These compounds reduce the photodegradation of PVC by potentially absorbing UV radiation and dissipating energy as heat. []

A: Research suggests that alkoxy-substituted aminoquinoxaline compounds, synthesized using this compound, exhibit antiproliferative activity, particularly against leukemia cell lines. One compound, AQNX5, showed promising results and was further investigated through molecular docking studies, suggesting interaction with Abl kinase, a potential target for leukemia treatment. []

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